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Compound of Interest

Compound Name: Barium oleate

Cat. No.: B1609195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of barium oleate in

various organic solvents. Barium oleate, a metal soap, finds applications in diverse fields,

including as a lubricant, a stabilizer in plastics, and in the formulation of various industrial

products. Understanding its solubility is crucial for optimizing its use in these applications and

for the development of new formulations.

While specific quantitative solubility data for barium oleate is limited in publicly available

literature, this guide provides analogous data for calcium oleate, a chemically similar alkaline

earth metal oleate. This information, combined with detailed experimental protocols, will enable

researchers to effectively work with and characterize the solubility of barium oleate.

Quantitative Solubility Data
Precise, quantitative solubility data for barium oleate in a range of common organic solvents is

not readily available in scientific literature. However, data for the closely related compound,

calcium oleate, provides a valuable point of reference. The solubility of these metal soaps is

influenced by the nature of the solvent, temperature, and the presence of any impurities.

The following table summarizes the quantitative solubility of calcium oleate in several organic

solvents at 15°C, which can be used as an estimate for the solubility behavior of barium
oleate.
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Solvent Temperature (°C)
Solubility of Calcium
Oleate ( g/100 g of solvent)

Acetone 15 2.26[1]

Benzene 15 3.44[1]

Chloroform - Soluble[1]

Methanol 15 0.3[1]

Methanol 66 0.57[1]

Diethyl Ether - Insoluble[1]

Ethanol - Insoluble[1]

Petroleum Ether - Practically Insoluble[1]

It is important to note that even for the same compound, reported solubility can vary due to

differences in experimental methods and the purity of the materials used. For instance, one

source describes calcium oleate as soluble in alcohol and ether, while another states it is

insoluble[2]. Therefore, for critical applications, it is highly recommended to determine the

solubility experimentally.

Experimental Protocols for Solubility Determination
The gravimetric method is a reliable and widely used technique for determining the solubility of

a solid in a liquid. This method involves preparing a saturated solution, separating a known

amount of the solution, evaporating the solvent, and weighing the remaining solid solute.

Gravimetric Method for Determining the Solubility of
Barium Oleate
This protocol outlines the steps to determine the solubility of barium oleate in a given organic

solvent.

Materials and Equipment:

Barium oleate
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Organic solvent of interest

Analytical balance

Conical flask with a stopper

Thermostatic bath or shaker

Filtration apparatus (e.g., filter paper and funnel, or a syringe filter)

Pre-weighed evaporation dish

Oven

Desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of barium oleate to a conical flask containing the chosen organic

solvent. The presence of undissolved solid is necessary to ensure the solution is

saturated.

Seal the flask to prevent solvent evaporation.

Agitate the mixture using a shaker or magnetic stirrer in a thermostatic bath set to the

desired temperature. Continue agitation for a sufficient period to ensure equilibrium is

reached (e.g., 24-48 hours).

Separation of the Saturated Solution:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully decant or filter a known volume or mass of the clear, saturated supernatant. It is

crucial to avoid transferring any solid particles. Using a pre-warmed or pre-cooled filter can

help prevent precipitation or dissolution during filtration if the solubility is highly

temperature-dependent.
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Evaporation of the Solvent:

Transfer the known amount of the saturated solution to a pre-weighed evaporation dish.

Gently evaporate the solvent in a fume hood. For volatile solvents, this can be done at

room temperature or with gentle heating. For less volatile solvents, an oven set to a

temperature below the decomposition point of barium oleate should be used.

Drying and Weighing:

Once all the solvent has evaporated, place the evaporation dish containing the solid

residue in an oven to dry to a constant weight.

After drying, cool the dish in a desiccator to prevent moisture absorption.

Weigh the dish with the dry barium oleate residue on an analytical balance.

Calculation of Solubility:

The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = (Mass of residue / Mass of solvent) x 100

Where:

Mass of residue = (Mass of dish + residue) - (Mass of empty dish)

Mass of solvent = (Mass of dish + solution) - (Mass of dish + residue)

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the gravimetric determination of barium
oleate solubility.
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Preparation Separation Analysis Calculation

Start Add excess Barium Oleate to solvent Agitate at constant temperature to create saturated solution Filter to remove undissolved solid Take a known mass of the clear filtrate Evaporate the solvent Dry the residue to a constant weight Weigh the solid residue Calculate solubility End
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Caption: Experimental workflow for the gravimetric determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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